Cas no 1705349-56-9 (1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1705349-56-9
• MF: C₁₅H₁₅F₄N₃O₃S
• MW: 393.356516122818
• CID: 6206184
• PubChem ID: 90542561
• Update Time: 2025-09-28

1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 2-[1-[(4-fluorophenyl)methylsulfonyl]piperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• 1705349-56-9
• AKOS024834684
• 2-(1-((4-fluorobenzyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 1-[(4-fluorophenyl)methanesulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• F6246-1886

• Inchi： 1S/C15H15F4N3O3S/c16-12-3-1-10(2-4-12)9-26(23,24)22-7-5-11(6-8-22)13-20-21-14(25-13)15(17,18)19/h1-4,11H,5-9H2
• InChI Key： YUPPKNVXMNEZLT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.07702517g/mol
• Monoisotopic Mass: 393.07702517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1705349-56-9)

The compound 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1705349-56-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the oxadiazole ring, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate due to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the design of next-generation therapeutics, especially in oncology and CNS disorders. The sulfonyl and piperidine moieties further contribute to its versatility, enabling interactions with a wide range of enzymes and receptors. This has led to its exploration in kinase inhibition and GPCR modulation, areas of high interest in modern pharmacology.

The synthesis of CAS No. 1705349-56-9 involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Key steps include the formation of the 1,3,4-oxadiazole core and subsequent functionalization with the 4-fluorophenyl group. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize these processes, addressing challenges like scalability and environmental impact. These innovations align with the growing emphasis on green chemistry in industrial applications.

From a regulatory perspective, 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine is subject to standard safety assessments, including toxicity profiling and environmental fate studies. Its non-hazardous classification under current guidelines facilitates its use in research settings without stringent restrictions. However, researchers are advised to adhere to Good Laboratory Practices (GLP) to ensure safe handling and disposal.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, its heterocyclic structure has shown promise in developing novel pesticides and herbicides, particularly against resistant strains. This aligns with global trends toward sustainable agriculture and the need for eco-friendly pest control solutions. Additionally, its electron-withdrawing properties make it a candidate for material science applications, such as organic electronics and coatings.

In summary, 1-(4-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine represents a multifaceted compound with broad applicability. Its CAS No. 1705349-56-9 serves as a key identifier for researchers navigating its synthetic pathways and biological activities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.